(2-pentylsulfanylphenyl) acetate
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
(2-Pentylsulfanylphenyl) acetate is an organic compound characterized by a phenyl ring substituted with a pentylsulfanyl (-S-C₅H₁₁) group at the 2-position and an acetyloxy (-OAc) group. The pentylsulfanyl moiety contributes to its distinct physicochemical properties, including moderate electron-withdrawing effects (due to the sulfur atom) and increased lipophilicity compared to shorter-chain alkylsulfanyl analogs.
Properties
Molecular Formula |
C13H18O2S |
|---|---|
Molecular Weight |
238.35 g/mol |
IUPAC Name |
(2-pentylsulfanylphenyl) acetate |
InChI |
InChI=1S/C13H18O2S/c1-3-4-7-10-16-13-9-6-5-8-12(13)15-11(2)14/h5-6,8-9H,3-4,7,10H2,1-2H3 |
InChI Key |
QCBPAZOETZPVCH-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCSC1=CC=CC=C1OC(=O)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Key Structural and Functional Comparisons
| Compound Name | Structural Features | Unique Properties/Applications | Key Differences vs. (2-Pentylsulfanylphenyl) Acetate |
|---|---|---|---|
| Ethyl (2-amino-5-(pentafluorosulfanyl)phenyl)acetate | - Pentafluorosulfanyl (-SF₅) group at 5-position - Amino (-NH₂) group at 2-position |
- Strong electron-withdrawing effects from SF₅ - Enhanced stability in acidic conditions |
- SF₅ group (vs. pentylsulfanyl) increases electronegativity but reduces lipophilicity - Amino group introduces nucleophilic reactivity |
| 2-[2-(Ethylsulfanyl)phenyl]acetic Acid | - Ethylsulfanyl (-S-C₂H₅) group at 2-position - Free carboxylic acid (-COOH) |
- Higher acidity due to COOH group - Neuromodulatory potential |
- Shorter alkyl chain (C₂ vs. C₅) reduces membrane permeability - COOH (vs. OAc) alters solubility and bioavailability |
| Ethyl 2-[[2-(phenylsulfanylcarbonylamino)acetyl]amino]acetate | - Sulfanyl-carbonylamide functional group - Ethyl ester |
- Dual functional groups enable peptide-like interactions | - Complex structure reduces synthetic accessibility vs. simpler phenyl acetates |
| Methyl 2-[4-(2-methoxyethylsulfanyl)phenyl]acetate | - Methoxyethylsulfanyl (-S-CH₂CH₂-OCH₃) at 4-position - Methyl ester |
- Ether linkage enhances hydrophilicity - Potential for targeted drug delivery |
- Methoxyethyl group (vs. pentylsulfanyl) balances lipophilicity and solubility differently - Positional isomerism (4- vs. 2-substitution) affects steric interactions |
| Ethyl {[5-(2,4-dichlorophenoxy)-2-nitrophenyl]sulfanyl}acetate | - Dichlorophenoxy and nitro groups - Ethyl ester |
- Herbicidal activity (similar to 2,4-D derivatives) - Strong electrophilic character |
- Bulky substituents limit metabolic stability - Nitro group introduces toxicity risks absent in the pentylsulfanyl analog |
Research Findings and Mechanistic Insights
Electronic and Steric Effects
- Electron-Withdrawing vs. Lipophilic Groups : The pentylsulfanyl group in (2-pentylsulfanylphenyl) acetate provides a balance between moderate electron withdrawal (via sulfur’s electronegativity) and lipophilicity, unlike the strongly electron-withdrawing pentafluorosulfanyl group in or the hydrophilic methoxyethylsulfanyl group in . This balance may enhance its compatibility with hydrophobic biological targets (e.g., membrane-bound enzymes) .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
